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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Get Quote

Chemical Identity & Properties

The table below summarizes the key identifiers and physical characteristics of lauryl isoquinolinium

bromide from chemical databases [1] [2].

Property Value

CAS Number 93-23-2 [1] [2]

Molecular Formula C₂₁H₃₂BrN [1] [2]

Molecular Weight 378.4 g/mol [1]

IUPAC Name 2-Dodecylisoquinolin-2-ium; bromide [2]

Canonical SMILES CCCCCCCCCCCC[N+]1=CC2=CC=CC=C2C=C1.[Br-] [2]

Synonym 2-Dodecylisoquinolinium bromide [1] [3]

Melting Point >110 °C (decomposes) [1] [2]

Physical State Solid [2]

Solubility Slightly soluble in Chloroform and Methanol [1]
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Synthesis Context & Potential Pathways

The exact synthetic route for lauryl isoquinolinium bromide is not detailed in the search results. However,

its structure provides a strong clue that it is most likely produced via a quaternization reaction.

This is a common method for creating quaternary ammonium compounds (QAS), involving the alkylation of

a tertiary amine with a suitable alkyl halide [4]. In this case, the synthesis would involve reacting

isoquinoline (a heterocyclic amine) with 1-bromododecane (lauryl bromide).

Isoquinoline
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Lauryl Isoquinolinium Bromide
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 Quaternization
Reaction

1-Bromododecane
(Lauryl Bromide)

Click to download full resolution via product page

This diagram illustrates the logical relationship of the proposed quaternization reaction for synthesizing

lauryl isoquinolinium bromide.

Functional Activity & Mechanism

Lauryl isoquinolinium bromide is described in cosmetic science as a hair growth inhibitor [3]. Its

proposed mechanism is the selective destruction of the germinative cells within the hair follicle [3]. This

action is distinct from physical abrasion and is targeted specifically at the follicle cells responsible for hair

growth.

This mechanism aligns with the biological activity of other hair growth inhibitors, which often function by

inducing apoptosis (programmed cell death) in rapidly dividing cells, similar to the action of some anti-

cancer compounds [5]. The long hydrocarbon chain (dodecyl) makes it a cationic surfactant [4], which

likely aids its interaction with and disruption of cell membranes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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